4-(dimethylamino)-N-(2-methoxy-1-methylethyl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(1-methoxypropan-2-yl)benzamide
• InChI: InChI=1S/C13H20N2O2/c1-10(9-17-4)14-13(16)11-5-7-12(8-6-11)15(2)3/h5-8,10H,9H2,1-4H3,(H,14,16)
• InChI Key: JUUUEGZKMINGBV-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC(=O)C1=CC=C(C=C1)N(C)C
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol

Description

4-(Dimethylamino)-N-(2-methoxy-1-methylethyl)benzamide, also known as DMEMB, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pharmacology. DMEMB is a small molecule that belongs to the class of benzamides and has been found to have various biochemical and physiological effects.

Mechanism of Action

4-(dimethylamino)-N-(2-methoxy-1-methylethyl)benzamide is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of protein kinase B (AKT), a signaling pathway that is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth.

Advantages and Limitations for Lab Experiments

4-(dimethylamino)-N-(2-methoxy-1-methylethyl)benzamide has several advantages for laboratory experiments. It is a small molecule that can be easily synthesized and purified, making it an ideal candidate for drug development. This compound also exhibits low toxicity and has been shown to have minimal side effects in animal studies. However, this compound has some limitations, such as its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 4-(dimethylamino)-N-(2-methoxy-1-methylethyl)benzamide. One direction is to investigate its potential use in combination with other anti-cancer agents to enhance its efficacy. Another direction is to explore its potential use in the treatment of other inflammatory conditions such as arthritis and inflammatory bowel disease. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacokinetic properties for clinical use.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in the field of pharmacology. Its anti-inflammatory, analgesic, and anti-tumor properties make it an attractive candidate for drug development. Further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.

Scientific Research Applications

4-(dimethylamino)-N-(2-methoxy-1-methylethyl)benzamide has been extensively studied for its potential applications in the field of pharmacology. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.